Cas no 1805365-84-7 (2-Bromo-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile)

• Product Name: 2-Bromo-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile
• CAS No: 1805365-84-7
• MF: C₈H₄BrF₂IN₂
• MW: 372.936039924622
• CID: 4860763
• Update Time: 2025-05-23

2-Bromo-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile

• Inchi： 1S/C8H4BrF2IN2/c9-7-4(1-2-13)5(8(10)11)3-6(12)14-7/h3,8H,1H2
• InChI Key： PKVCKNUPMCXJMZ-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(=N1)Br)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile

Introduction to 2-Bromo-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile (CAS No. 1805365-84-7)

2-Bromo-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile (CAS No. 1805365-84-7) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel drugs and advanced materials.

The molecular structure of 2-Bromo-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile consists of a pyridine ring substituted with a bromo group, a difluoromethyl group, an iodo group, and an acetonitrile group. These functional groups endow the compound with a range of chemical properties that make it highly valuable for various applications. The bromo and iodo substituents are particularly noteworthy for their reactivity in cross-coupling reactions, which are crucial in the synthesis of complex organic molecules.

In the realm of pharmaceutical research, 2-Bromo-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential as a building block for the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several strains of influenza virus. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of these derivatives.

Beyond its pharmaceutical applications, 2-Bromo-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile is also being explored for its use in materials science. Its unique electronic properties make it a candidate for the development of organic semiconductors and other advanced materials. Research in this area has focused on utilizing the compound's ability to form stable and conductive polymers, which could have applications in electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

The synthesis of 2-Bromo-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the sequential introduction of the bromo, difluoromethyl, iodo, and acetonitrile groups onto a pyridine scaffold. Advances in synthetic methodologies have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic and industrial research.

The safety and handling of 2-Bromo-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile are critical considerations for researchers working with this compound. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, 2-Bromo-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile (CAS No. 1805365-84-7) is a multifaceted compound with significant potential in both pharmaceutical research and materials science. Its unique chemical structure and versatile reactivity make it an invaluable tool for scientists working on the development of new drugs and advanced materials. As research in these areas continues to advance, the importance of compounds like 2-Bromo-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile is likely to grow even further.